Origin of stereoselectivity and multidimensional quantitative analysis of ligand effects on yttrium-catalysed polymerization of 2-vinylpyridine†
Catalysis Science & Technology Pub Date: 2019-09-13 DOI: 10.1039/C9CY01670H
Abstract
Through a combination of density functional theory (DFT) calculations and multivariate regression analysis, the origin of the stereoselectivity of yttrium-catalysed polymerization of 2-vinylpyridine (2VP) has been investigated. Having achieved an agreement between theory and experiment, it is found that the stereoselectivity is mainly affected by the steric effects of ancillary ligand 2-methoxyethylamino-bis(phenolate) and varies with the relative steric hindrance of the two ortho-substituents near the metal center, shedding new light on rational design of stereoselective polymerization catalysts.
Recommended Literature
- [1] Copper-catalyzed domino sequences: a new route to pyrido-fused quinazolinones from 2′-haloacetophenones and 2-aminopyridines†
- [2] Robustness of the extraction step when parallel factor analysis (PARAFAC) is used to quantify sulfonamides in kidney by high performance liquid chromatography-diode array detection (HPLC-DAD)
- [3] Molecular design on isoxazolone-based derivatives with large second-order harmonic generation effect and terahertz wave generation†
- [4] New single-molecule magnet based on Mn12 oxocarboxylate clusters with mixed carboxylate ligands, [Mn12O12(CN-o-C6H4CO2)12(CH3CO2)4(H2O)4]·8CH2Cl2: Synthesis, crystal and electronic structure, magnetic properties†
- [5] Cocrystallization of axitinib with carboxylic acids: preparation, crystal structures and dissolution behavior†
- [6] Selective recognition and extraction of the uranyl ion from aqueous solutions with a recyclable chelating resin†
- [7] Efficient hydrolysis of cellulose into glucose over sulfonated polynaphthalene (SPN) and rapid determination of glucose using positive corona discharge ion mobility spectrometry†
- [8] Hydroxyapatite, an exceptional catalyst for the gas-phase deoxygenation of bio-oil by aldol condensation†
- [9] Lead ions removal from aqueous solution in a novel bioelectrochemical system with a stainless steel cathode†
- [10] Modification of block copolymer vesicles: what will happen when AB diblock copolymer is block-extended to an ABC triblock terpolymer?†
Journal Name：Catalysis Science & Technology
Research Products
-
CAS no.: 137868-52-1
-
CAS no.: 124252-41-1
